Cas no 2167282-26-8 (4-(but-3-en-2-yl)-5-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(but-3-en-2-yl)-5-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 2167282-26-8
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• CID: 5934016
• PubChem ID: 165525325
• Update Time: 2025-09-28

4-(but-3-en-2-yl)-5-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-en-2-yl)-5-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
• 2167282-26-8
• EN300-1274668

• Inchi： 1S/C9H15N3OS/c1-4-7(2)12-8(5-6-13-3)10-11-9(12)14/h4,7H,1,5-6H2,2-3H3,(H,11,14)
• InChI Key： IINWWOGBGNBJIC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCOC)N1C(C=C)C

Computed Properties

• Exact Mass: 213.09358328g/mol
• Monoisotopic Mass: 213.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69Ų

Additional information on 4-(but-3-en-2-yl)-5-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-(but-3-en-2-yl)-5-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2167282-26-8)

The compound 4-(but-3-en-2-yl)-5-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2167282-26-8) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. This 1,2,4-triazole derivative features a but-3-en-2-yl group and a 2-methoxyethyl substituent, which contribute to its distinctive chemical properties and reactivity. Researchers are particularly interested in its thiol functional group, which enables versatile interactions in synthetic chemistry and biological systems.

In the context of current scientific trends, the demand for novel heterocyclic compounds like 4-(but-3-en-2-yl)-5-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol is driven by their role in drug discovery and development. The 1,2,4-triazole core is a privileged scaffold in medicinal chemistry, often associated with antimicrobial, antifungal, and anti-inflammatory activities. This compound’s CAS No. 2167282-26-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the incorporation of the but-3-en-2-yl moiety offers opportunities for further functionalization via click chemistry or polymerization reactions. Meanwhile, the 2-methoxyethyl group enhances solubility and bioavailability, making this compound a promising candidate for drug delivery systems. These attributes align with the growing focus on green chemistry and sustainable synthesis methods, as researchers seek eco-friendly pathways to produce such advanced molecules.

The thiol group in 4-(but-3-en-2-yl)-5-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol also opens doors for applications in material science, particularly in the design of self-assembled monolayers (SAMs) and nanotechnology. Its ability to form stable bonds with metals and other surfaces makes it valuable for creating functional coatings and sensors. This versatility has led to increased interest in its CAS No. 2167282-26-8 among material scientists and engineers.

Another hot topic linked to this compound is its potential role in catalysis. The 1,2,4-triazole ring can act as a ligand for transition metals, facilitating catalytic cycles in organic transformations. This property is particularly relevant in the context of asymmetric synthesis, where efficient and selective catalysts are in high demand. The combination of the thiol and methoxyethyl groups may further fine-tune catalytic activity, offering new avenues for research.

In summary, 4-(but-3-en-2-yl)-5-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2167282-26-8) represents a multifaceted compound with broad applicability across multiple disciplines. Its structural features, including the but-3-en-2-yl, 2-methoxyethyl, and thiol groups, make it a valuable tool for researchers exploring drug design, material innovation, and catalytic processes. As scientific inquiries into this compound continue to expand, its CAS No. 2167282-26-8 will likely remain a key identifier in databases and literature.